Cas no 155445-31-1 (1H-Benzofuro[3,2-b]pyrrole-2-carboxylicacid, methyl ester)
155445-31-1 structure
Product Name:1H-Benzofuro[3,2-b]pyrrole-2-carboxylicacid, methyl ester
CAS No:155445-31-1
MF:C12H9NO3
MW:215.204763174057
CID:106996
PubChem ID:15259310
Update Time:2025-04-18
1H-Benzofuro[3,2-b]pyrrole-2-carboxylicacid, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzofuro[3,2-b]pyrrole-2-carboxylicacid, methyl ester
- methyl 1H-[1]benzofuro[3,2-b]pyrrole-2-carboxylate
- METHYL 1H-BENZO[4,5]FURO[3,2-B]PYRROLE-2-CARBOXYLATE
- methyl 1H-benzo<b>furo<3,2-b>pyrrole-2-carboxylate
- SR-01000099754-1
- AKOS004911326
- methyl 7-oxa-3-azatricyclo[6.4.0.0?,?]dodeca-1(12),2(6),4,8,10-pentaene-4-carboxylate
- SR-01000099754
- METHYL1H-BENZO[4,5]FURO[3,2-B]PYRROLE-2-CARBOXYLATE
- 1H-Benzofuro[3,2-b]pyrrole-2-carboxylic acid, methyl ester
- 155445-31-1
- FT-0628363
- DTXSID30570605
-
- Inchi: 1S/C12H9NO3/c1-15-12(14)8-6-10-11(13-8)7-4-2-3-5-9(7)16-10/h2-6,13H,1H3
- InChI Key: AOWSNWURKKOALC-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2C2=C1C=C(C(=O)OC)N2
Computed Properties
- Exact Mass: 214.05000
- Monoisotopic Mass: 215.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 55.2Ų
Experimental Properties
- PSA: 58.20000
- LogP: 1.28800
1H-Benzofuro[3,2-b]pyrrole-2-carboxylicacid, methyl ester Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
155445-31-1 (1H-Benzofuro[3,2-b]pyrrole-2-carboxylicacid, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk